Cas no 2969356-50-9 (2-(2-Bromo-4-chloro-3-(methylthio)phenyl)-1,3-dioxolane)

• Product Name: 2-(2-Bromo-4-chloro-3-(methylthio)phenyl)-1,3-dioxolane
• CAS No: 2969356-50-9
• MF: C₁₀H₁₀BrClO₂S
• MW: 309.607200145721
• CID: 6796954
• PubChem ID: 171366433
• Update Time: 2025-05-22

2-(2-Bromo-4-chloro-3-(methylthio)phenyl)-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-4-chloro-3-(methylthio)phenyl)-1,3-dioxolane
• 1,3-Dioxolane, 2-[2-bromo-4-chloro-3-(methylthio)phenyl]-
• 2969356-50-9
• MFCD34823551
• 2-(2-Bromo-4-chloro-3-(methylthio)phenyl)-1,3-dioxolane

• Inchi： 1S/C10H10BrClO2S/c1-15-9-7(12)3-2-6(8(9)11)10-13-4-5-14-10/h2-3,10H,4-5H2,1H3
• InChI Key： RJPZIYBXSGJKND-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1C1OCCO1)Cl)SC

Computed Properties

• Exact Mass: 307.92734g/mol
• Monoisotopic Mass: 307.92734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.64±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(predicted)
• Boiling Point: 332.6±42.0 °C(predicted)

Additional information on 2-(2-Bromo-4-chloro-3-(methylthio)phenyl)-1,3-dioxolane

Comprehensive Analysis of 2-(2-Bromo-4-chloro-3-(methylthio)phenyl)-1,3-dioxolane (CAS No. 2969356-50-9)

The compound 2-(2-Bromo-4-chloro-3-(methylthio)phenyl)-1,3-dioxolane (CAS No. 2969356-50-9) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a bromo substituent, a chloro group, and a methylthio moiety, all attached to a phenyl ring that is further linked to a 1,3-dioxolane ring. This combination of features makes it a compound of significant interest in pharmaceutical and agrochemical research, where such structures are often explored for their bioactivity and potential applications.

In recent years, the demand for halogenated aromatic compounds like 2-(2-Bromo-4-chloro-3-(methylthio)phenyl)-1,3-dioxolane has surged due to their versatility in synthetic chemistry. Researchers are particularly interested in how the bromo and chloro substituents influence the compound's reactivity, making it a valuable intermediate in the synthesis of more complex molecules. The presence of the 1,3-dioxolane group also adds a layer of stability, which is crucial for applications requiring controlled release or prolonged activity.

One of the most frequently searched questions in the context of this compound is: "What are the synthetic applications of 2-(2-Bromo-4-chloro-3-(methylthio)phenyl)-1,3-dioxolane?" The answer lies in its role as a building block for heterocyclic compounds, which are foundational in drug discovery. The compound's ability to undergo cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, makes it a favorite among chemists working on small-molecule therapeutics. Additionally, its methylthio group can be further modified, offering pathways to sulfoxides or sulfones, which are common motifs in bioactive molecules.

Another hot topic in the scientific community is the green chemistry approach to synthesizing such compounds. Researchers are exploring eco-friendly catalysts and solvents to produce 2-(2-Bromo-4-chloro-3-(methylthio)phenyl)-1,3-dioxolane with minimal environmental impact. This aligns with global trends toward sustainable chemical manufacturing, a subject often queried in search engines like "sustainable synthesis of halogenated aromatics." The compound's stability under mild conditions makes it a candidate for such green methodologies.

The spectroscopic characterization of CAS No. 2969356-50-9 is another area of interest. Techniques like NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry) are routinely used to confirm its structure and purity. These analyses are critical for quality control in industrial and academic settings, ensuring the compound meets the stringent requirements for further research or commercial use. Searches for "NMR data of 2-(2-Bromo-4-chloro-3-(methylthio)phenyl)-1,3-dioxolane" reflect this need for detailed analytical information.

In summary, 2-(2-Bromo-4-chloro-3-(methylthio)phenyl)-1,3-dioxolane (CAS No. 2969356-50-9) is a multifaceted compound with broad applicability in modern chemistry. Its structural features, combined with its reactivity, make it a valuable asset in drug development, agrochemical research, and sustainable synthesis. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in innovative chemical research.